Cas no 15677-10-8 (1,2,4-Triazine-3,5(2H,4H)-dione,2,4-dimethyl-)

1,2,4-Triazine-3,5(2H,4H)-dione,2,4-dimethyl- structure
15677-10-8 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione,2,4-dimethyl-
CAS No:15677-10-8
MF:C5H7N3O2
MW:141.127980470657
CID:227441
PubChem ID:313452
Update Time:2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5(2H,4H)-dione,2,4-dimethyl-
    • 2,4-dimethyl-1,2,4-triazine-3,5-dione
    • 6-azido-1,3-dimethyluracil
    • 1,3-Dimethyl-6-azauracil
    • 1,3-Dimethyl-6-aza-uracil
    • 2,4-Dimeth
    • 2,4-dimethyl-2H-[1,2,4]triazine-3,5-dione
    • 2,4-Dimethyl-3,5-dioxo-(2H,4H)-1,2,4-triazine
    • 3,5-Dioxo-2,4-dimethyl-2,3,4,5-tetrahydro-1,2,4-triazin
    • 6-Aza-1,3-dimethyluracil
    • AG-E-05656
    • as-Triazine-3,5(2H,4H)-dione,2,4-dimethyl- (6CI,7CI,8CI)
    • CTK4C9176
    • Dimethyl-6-azaurazil
    • NSC227396
    • SureCN7898559
    • 15677-10-8
    • NSC-227396
    • IVFPHZYXZYQYNI-UHFFFAOYSA-N
    • SCHEMBL7898559
    • DTXSID70310481
    • Inchi: 1S/C5H7N3O2/c1-7-4(9)3-6-8(2)5(7)10/h3H,1-2H3
    • InChI Key: IVFPHZYXZYQYNI-UHFFFAOYSA-N
    • SMILES: O=C1N(C)N=CC(N1C)=O

Computed Properties

  • Exact Mass: 141.05391
  • Monoisotopic Mass: 141.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 189.6°Cat760mmHg
  • Flash Point: 68.5°C
  • Refractive Index: 1.598
  • PSA: 52.98

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